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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895

An In-depth Technical Guide to the Synthesis and Characterization of Octan-2-yl
Carbonochloridate

This technical guide provides a comprehensive overview of the synthesis and characterization
of Octan-2-yl carbonochloridate, a versatile reagent in organic synthesis. The document is
intended for researchers, scientists, and professionals in the field of drug development and fine
chemical manufacturing.

Introduction

Octan-2-yl carbonochloridate, also known as 2-octyl chloroformate, is an important chemical
intermediate. Its bifunctional nature, possessing both a reactive chloroformate group and a
secondary octyl chain, makes it a valuable building block for the introduction of the 2-
octyloxycarbonyl moiety in the synthesis of various organic molecules, including
pharmaceuticals and agrochemicals. The synthesis of this compound is typically achieved by
the reaction of 2-octanol with a phosgene equivalent, such as triphosgene, which offers a safer
alternative to the highly toxic phosgene gas.

Physicochemical Properties

A summary of the key physicochemical properties of Octan-2-yl carbonochloridate is
presented in Table 1.

Table 1: Physicochemical Properties of Octan-2-yl Carbonochloridate
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Property Value Reference
Molecular Formula CoH17CIO2 [1112]
Molecular Weight 192.68 g/mol [1][2]

CAS Number 15586-11-5 [1][2]
Appearance Colorless liquid (predicted)

Boiling Point 211 °C at 760 mmHg [3]

Density 1.003 g/cm3 [3]

Synthesis of Octan-2-yl Carbonochloridate

The synthesis of Octan-2-yl carbonochloridate can be effectively carried out by the reaction
of 2-octanol with triphosgene in the presence of a base, such as pyridine, to neutralize the
hydrogen chloride byproduct.[4][5] This method avoids the direct handling of hazardous
phosgene gas.

Experimental Protocol

A detailed experimental protocol for the synthesis of Octan-2-yl carbonochloridate is provided
below. This protocol is based on established methods for the synthesis of secondary alkyl
chloroformates using triphosgene.[5][6]

Reaction Scheme:
3 CsH180 + (CIzC0O)2CO - 3 CoH17CIO2 + 2 HCI + CO2
Materials and Reagents:

2-Octanol

Triphosgene (Bis(trichloromethyl) carbonate)

Pyridine (anhydrous)

Dichloromethane (anhydrous)
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e Saturated aqueous sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Celite

Equipment:

e Three-necked round-bottom flask

e Dropping funnel

o Magnetic stirrer

e Ice bath

e Rotary evaporator

o Standard glassware for extraction and filtration
e Vacuum distillation apparatus

Procedure:

o Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet is charged with a solution of 2-octanol in anhydrous
dichloromethane.

e Cooling: The flask is cooled to 0 °C in an ice bath.

» Addition of Triphosgene: A solution of triphosgene in anhydrous dichloromethane is added
dropwise to the stirred solution of 2-octanol.

» Addition of Pyridine: A solution of anhydrous pyridine in anhydrous dichloromethane is then
added dropwise to the reaction mixture, maintaining the temperature at O °C.

e Reaction: The reaction mixture is stirred at 0 °C for a specified time and then allowed to
warm to room temperature while stirring is continued. The progress of the reaction can be
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monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is quenched by the slow addition of water.
The organic layer is separated, washed successively with saturated agueous sodium
bicarbonate solution and brine.

e Drying and Filtration: The organic layer is dried over anhydrous magnesium sulfate, filtered
through a pad of Celite, and the solvent is removed under reduced pressure using a rotary
evaporator.

 Purification: The crude product is purified by vacuum distillation to yield pure Octan-2-yl
carbonochloridate.

Table 2: Representative Reaction Parameters for the Synthesis of Octan-2-yl
Carbonochloridate

Parameter Value

Stoichiometry (2-Octanol : Triphosgene :

Pyridine) 3:1.1:33

Solvent Dichloromethane
Reaction Temperature 0 °C to room temperature
Reaction Time 2-4 hours

Purification Method Vacuum Distillation

Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of Octan-2-yl carbonochloridate.

Characterization

The structure and purity of the synthesized Octan-2-yl carbonochloridate are confirmed using
various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and
Infrared (IR) spectroscopy.
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Representative Spectral Data

While specific spectral data for Octan-2-yl carbonochloridate is not readily available in the
searched literature, representative data for similar secondary alkyl chloroformates can be used
for comparison and identification.

Table 3: Representative Spectroscopic Data for the Characterization of a Secondary Alky!l
Chloroformate

. Expected Chemical Shifts /| Absorption
Technique
Bands

5 4.8-5.2 (m, 1H, -CH-0-), 1.5-1.8 (m, 2H, -
1H NMR CHz-), 1.2-1.5 (m, 8H, -(CH2)s-), 1.2-1.4 (d, 3H,
-CHs), 0.8-1.0 (t, 3H, -CHs)

3 150-155 (C=0), 75-85 (-CH-O-), 30-40 (-
CHz-), 20-30 (-CHz-), 10-20 (-CHs)

13C NMR

2960-2850 cm~t (C-H stretch), 1780-1770 cm™1
IR (neat) (C=0 stretch, chloroformate), 1170-1150 cm~1
(C-0 stretch)

Characterization Workflow Diagram

Caption: Logical workflow for the characterization of Octan-2-yl carbonochloridate.

Safety and Handling

Octan-2-yl carbonochloridate is expected to be a reactive and potentially hazardous
compound. Chloroformates are generally corrosive and lachrymatory. Appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
at all times. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

This technical guide outlines a reliable and safe method for the synthesis of Octan-2-yl
carbonochloridate using triphosgene. The provided experimental protocol and
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characterization data serve as a valuable resource for chemists involved in organic synthesis.
The use of triphosgene as a phosgene substitute significantly enhances the safety of the
procedure, making it suitable for laboratory and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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